Cas no 1491877-68-9 (Benzene, 1-(2-bromo-1-methylethyl)-2-chloro-)

Benzene, 1-(2-bromo-1-methylethyl)-2-chloro- structure
1491877-68-9 structure
Product Name:Benzene, 1-(2-bromo-1-methylethyl)-2-chloro-
CAS No:1491877-68-9
MF:C9H10BrCl
MW:233.532701015472
CID:5282581
PubChem ID:65814531
Update Time:2024-03-01

Benzene, 1-(2-bromo-1-methylethyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(2-bromo-1-methylethyl)-2-chloro-
    • Inchi: 1S/C9H10BrCl/c1-7(6-10)8-4-2-3-5-9(8)11/h2-5,7H,6H2,1H3
    • InChI Key: BSGAIIGQYTVPHR-UHFFFAOYSA-N
    • SMILES: C1(C(C)CBr)=CC=CC=C1Cl

Computed Properties

  • Exact Mass: 231.96544g/mol
  • Monoisotopic Mass: 231.96544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Benzene, 1-(2-bromo-1-methylethyl)-2-chloro- Pricemore >>

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